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Compound of Interest

Compound Name: Asulam-sodium

CAS No.: 2302-17-2

Cat. No.: B1252203

Get Quote

Executive Summary & Immediate Directives
CRITICAL WARNING: Asulam-sodium (Sodium [(4-aminophenyl)sulfonyl]carbamate) is the

water-soluble salt of the herbicide Asulam. Unlike its parent acid, the sodium salt is highly

mobile in aqueous environments.

ZERO DRAIN DISPOSAL: Under no circumstances should Asulam-sodium solutions,

rinsates, or stock leftovers be poured down the laboratory sink. Its high solubility ensures

rapid transport to water tables, where it poses significant risks to aquatic life (M-factor

acute/chronic).

Primary Disposal Method: High-temperature incineration via a licensed hazardous waste

contractor.

Incompatibility: Do not mix with strong oxidizers (e.g., bleach/hypochlorite) during cleanup,

as this may generate unstable N-chlorosulfonamides.
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To handle Asulam-sodium safely, you must understand the causality of its hazard profile. It is

not merely a "toxic chemical"; it is a transport risk.

Property Value Operational Implication

CAS Number
2302-17-2 (Asulam) / 14088-

81-4 (Na-Salt)

Use these for waste labeling

manifest.

Solubility (Water) >600 g/L (High)
High Mobility. Spills spread

instantly on wet surfaces.

Hydrolysis Stability Stable at pH 5–9

Persistence. It will not degrade

spontaneously in the waste

container.

Aquatic Toxicity High (Algae/Lemna)

Strict Containment. Even trace

amounts violate environmental

discharge permits.

The Scientist's Insight: Many researchers treat Asulam-sodium like a generic organic solid.

This is a mistake. Because of the sodium counter-ion, it dissociates completely in water. If you

spill 1g of Asulam-sodium powder on a wet bench, you have effectively created a high-

concentration herbicide runoff event. Containment must be dry whenever possible.

Pre-Disposal: Waste Segregation Logic
Effective disposal starts with segregation. You must separate Asulam-sodium waste streams

to prevent cross-contamination of non-hazardous waste.

Diagram 1: Waste Stream Decision Matrix
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Figure 1: Decision matrix for segregating Asulam-sodium waste. Note the explicit prohibition

of sink disposal for rinsates.

Detailed Disposal Protocols
Protocol A: Solid Waste (Powder & Debris)
Applicability: Expired pure substance, contaminated weighing boats, gloves, and spill cleanup

materials.

Containment: Place materials immediately into a clear polyethylene bag (minimum 4 mil

thickness).

Secondary Containment: If the waste is wet or sludge-like, double-bag to prevent leakage.

Labeling: Affix a hazardous waste label.

Constituent: Asulam-sodium.[1][2][3][4][5][6]

Hazard Check: Toxic (Aquatic), Irritant.[5]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body-img#asulam-sodium-proper-disposal-handling-procedures
https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body#asulam-sodium-proper-disposal-handling-procedures
https://www.benchchem.com/product/b1252203/docs?utm_src=pdf-body#asulam-sodium-proper-disposal-handling-procedures
https://assets.greenbook.net/12-49-22-01-05-2018-mp6LN006.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Asulam-sodium
https://pubchem.ncbi.nlm.nih.gov/compound/Asulam
https://assets.greenbook.net/18-52-25-17-11-2017-Asulam_36.2_SL_MSDS.pdf
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/42.htm
https://www.medkoo.com/products/41652
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/42.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252203?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a "Solid Hazardous Waste" drum pending pickup.

Protocol B: Liquid Waste & Stock Solutions
Applicability: Unused stock solutions, reaction mixtures.

Selection: Choose a High-Density Polyethylene (HDPE) carboy. Glass is acceptable but

poses a breakage risk for this mobile toxicant.

Compatibility Check: Ensure the carboy does not contain strong acids (risk of precipitation of

Asulam acid) or strong oxidizers.

Transfer: Funnel liquid into the carboy.

The "Triple Rinse" Rule:

When emptying a stock bottle, rinse it with a small volume of water (5-10% of container

volume).

Pour this rinse into the waste carboy.

Repeat 3 times.

Why? This removes >99.9% of the active ingredient, rendering the bottle "RCRA Empty"

(in US jurisdictions), though local EH&S rules may still require the bottle be discarded as

waste.

Protocol C: Disposal of Pure Asulam-Sodium Containers
Scientific Integrity Note: Never re-use Asulam containers for other reagents. The carbamate

residue can interfere with enzymatic assays (specifically dihydropteroate synthase inhibition) or

contaminate cell cultures.

Triple Rinse: As described above.

Deface Label: Cross out the original label to prevent confusion.

Puncture: If permitted by local safety rules, puncture plastic containers to prevent re-use.
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Disposal: Treat the container as solid hazardous waste unless your facility has a specific

"Triple Rinsed Plastic" recycling program that explicitly accepts pesticide containers.

Emergency Spill Response Workflow
In the event of a spill, speed is less important than containment. You must prevent the material

from reaching floor drains.[4][7]

Diagram 2: Spill Response Logic
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Figure 2: Workflow for managing dry and wet spills. Emphasis is placed on collecting wash

water to prevent drain contamination.
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Regulatory & Compliance Framework
When filling out your waste manifest, use the following data to ensure compliance with RCRA

(USA) or local environmental agencies.

RCRA Status (USA): Asulam is not a P-listed or U-listed waste. However, due to its aquatic

toxicity, it is often regulated under state-specific codes or general "Environmentally

Hazardous Substance" classifications.

DOT Shipping Name (for waste): Environmentally hazardous substance, liquid, n.o.s.

(Asulam sodium).[1][2][3][4][5][6][7][8]

UN Number: UN 3082.

Hazard Class: 9.

Self-Validating Safety Check: Before signing a waste manifest, ask: Does this bin contain

oxidizers? If yes, do not add Asulam waste. Segregate them to prevent potential formation of

toxic chloramines or heat generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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